![molecular formula C18H17FN2O2S B2700779 N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-(methylsulfanyl)benzamide CAS No. 1796921-20-4](/img/structure/B2700779.png)
N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-(methylsulfanyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-(methylsulfanyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The compound is commonly referred to as FUBIMINA and is classified as a designer drug.
Mechanism of Action
FUBIMINA acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes in the body, including appetite, pain sensation, mood, and inflammation.
Biochemical and Physiological Effects:
FUBIMINA has been found to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, inhibition of inflammation, and the regulation of gene expression. Additionally, FUBIMINA has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of FUBIMINA is its high affinity for the CB1 and CB2 receptors, making it a potent tool for studying the endocannabinoid system. However, the use of FUBIMINA in lab experiments is limited by its potential toxicity and the lack of information regarding its long-term effects.
Future Directions
There are several potential future directions for research involving FUBIMINA. One area of interest is the development of new drugs that target the endocannabinoid system for the treatment of various medical conditions. Additionally, further research is needed to fully understand the pharmacological properties of FUBIMINA and its potential applications in scientific research.
Synthesis Methods
The synthesis of FUBIMINA involves the reaction of 4-fluorophenylacetic acid with thionyl chloride, followed by the reaction with 2-amino-3-methylbutanoic acid and 5-(methylthio)-2-nitrobenzoic acid. The resulting product is then reduced with palladium on carbon to yield FUBIMINA.
Scientific Research Applications
FUBIMINA has been extensively studied for its potential applications in scientific research. It has been found to have a high affinity for the CB1 and CB2 receptors in the brain, which are responsible for regulating various physiological processes such as appetite, mood, and pain sensation.
properties
IUPAC Name |
N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-2-methyl-5-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17FN2O2S/c1-11-3-8-14(24-2)9-15(11)17(22)20-16-10-21(18(16)23)13-6-4-12(19)5-7-13/h3-9,16H,10H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRFOXBNPORTSE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)SC)C(=O)NC2CN(C2=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.